Cas no 1805312-62-2 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1805312-62-2
• MF: C₁₀H₇ClF₅NO₃
• MW: 319.612499475479
• CID: 4812473
• Update Time: 2025-06-12

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H7ClF5NO3/c1-19-9(18)5-3-17-8(20-10(14,15)16)4(2-11)6(5)7(12)13/h3,7H,2H2,1H3
• InChI Key： UMVXWQKNANXBKQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(=O)OC)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate

Introduction to Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805312-62-2)

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number CAS No. 1805312-62-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate incorporates several key functional groups, including a chloromethyl moiety, a difluoromethyl group, and a trifluoromethoxy substituent. These features contribute to its unique chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, making them attractive candidates for drug discovery. The presence of the chloromethyl, difluoromethyl, and trifluoromethoxy groups in Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate enhances its potential as a pharmacophore, enabling interactions with various biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloromethyl group, for instance, necessitates careful handling to prevent unwanted side reactions. Similarly, the incorporation of the difluoromethyl and trifluoromethoxy groups demands expertise in fluorinated chemistry, which is critical for achieving high yields and purity.

The pharmacological profile of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate has been extensively studied in recent research endeavors. Studies have demonstrated its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have explored its utility in the development of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

The influence of the substituents on the pyridine ring is particularly noteworthy. The electron-withdrawing nature of the difluoromethyl group can modulate the electronic properties of the molecule, affecting its binding affinity to biological targets. Similarly, the presence of the trifluoromethoxy group can enhance metabolic stability and improve oral bioavailability, which are critical factors in drug development.

In addition to its potential as a pharmacophore, Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate has been investigated for its role in chemical biology research. Its unique structure allows it to serve as a probe for understanding enzyme mechanisms and interactions with biological macromolecules. This has opened up new avenues for studying complex biological pathways and identifying novel therapeutic targets.

The compound's versatility also extends to material science applications. The presence of fluorinated groups makes it an interesting candidate for developing advanced materials with tailored properties. For example, fluorinated pyridines have been used in the creation of liquid crystals and organic semiconductors, which are essential components in electronic devices.

The future prospects for Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate are promising. Ongoing research aims to further optimize its synthesis and explore new derivatives with enhanced biological activity. Collaborative efforts between chemists and biologists are expected to yield innovative applications in drug discovery and material science.

In conclusion, Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805312-62-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to grow, so too will its applications in science and industry.